3-(4-bromophenyl)-1,2,4,5-tetrazine
Description
The compound “3-(4-bromophenyl)-1,2,4,5-tetrazine” is a tetrazine derivative with a bromophenyl group attached. Tetrazines are a class of organic compounds that contain a six-membered aromatic ring with four nitrogen atoms. The bromophenyl group is a phenyl ring with a bromine atom attached, which could potentially make the compound reactive .
Chemical Reactions Analysis
Tetrazines are known to undergo a variety of reactions, including inverse-electron demand Diels-Alder reactions. The bromophenyl group could potentially undergo reactions typical of aryl halides, such as Suzuki-Miyaura cross-coupling .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and purity. Factors such as melting point, boiling point, solubility, and stability could be influenced by the presence of the bromophenyl group and the tetrazine ring .Safety and Hazards
Future Directions
The study of tetrazine and bromophenyl derivatives is a vibrant field of research, with potential applications in areas such as medicinal chemistry, materials science, and synthetic methodology . Further studies could explore the synthesis, characterization, and potential applications of “3-(4-bromophenyl)-1,2,4,5-tetrazine” and related compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-(4-bromophenyl)-1,2,4,5-tetrazine can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-bromobenzoic acid", "hydrazine hydrate", "sodium nitrite", "sodium azide", "sulfuric acid", "sodium hydroxide", "acetic anhydride", "phosphorus pentoxide", "acetonitrile" ], "Reaction": [ "Step 1: Conversion of 4-bromobenzoic acid to 4-bromoaniline", "4-bromobenzoic acid is reacted with hydrazine hydrate in the presence of sulfuric acid to form 4-bromoaniline.", "Step 2: Diazotization of 4-bromoaniline", "4-bromoaniline is diazotized with sodium nitrite in the presence of hydrochloric acid to form the diazonium salt.", "Step 3: Reaction of diazonium salt with sodium azide", "The diazonium salt is then reacted with sodium azide in the presence of sodium hydroxide to form the corresponding tetrazole.", "Step 4: Cyclization of tetrazole to form 3-(4-bromophenyl)-1,2,4,5-tetrazine", "The tetrazole is cyclized with acetic anhydride and phosphorus pentoxide in acetonitrile to form 3-(4-bromophenyl)-1,2,4,5-tetrazine." ] } | |
CAS RN |
56107-99-4 |
Molecular Formula |
C8H5BrN4 |
Molecular Weight |
237.1 |
Purity |
91 |
Origin of Product |
United States |
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